Cas no 171103-68-7 (Benzene, 1-ethenyl-4-(4-phenylbutyl)-)
171103-68-7 structure
Product Name:Benzene, 1-ethenyl-4-(4-phenylbutyl)-
CAS No:171103-68-7
MF:C18H20
MW:236.351405143738
CID:1354203
PubChem ID:20487871
Update Time:2025-04-20
Benzene, 1-ethenyl-4-(4-phenylbutyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-ethenyl-4-(4-phenylbutyl)-
- 1-ethenyl-4-(4-phenylbutyl)benzene
- 171103-68-7
- DTXSID00607977
-
- Inchi: 1S/C18H20/c1-2-16-12-14-18(15-13-16)11-7-6-10-17-8-4-3-5-9-17/h2-5,8-9,12-15H,1,6-7,10-11H2
- InChI Key: JHTICDZLXFNVKL-UHFFFAOYSA-N
- SMILES: C(CC1C=CC(C=C)=CC=1)CCC1C=CC=CC=1
Computed Properties
- Exact Mass: 236.1566
- Monoisotopic Mass: 236.156500638g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Benzene, 1-ethenyl-4-(4-phenylbutyl)- Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
171103-68-7 (Benzene, 1-ethenyl-4-(4-phenylbutyl)-) Related Products
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- 66218-69-7(Benzene, 1-dodecyl-4-ethenyl-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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